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Compound of Interest

Compound Name: 3,3-Dimethylacryloyl chloride

CAS No.: 3350-78-5

Cat. No.: B1584248

Get Quote

Synonyms: Senecioyl chloride, 3-Methyl-2-butenoyl chloride CAS: 3350-78-5 | Formula:

C₅H₇ClO | MW: 118.56 g/mol

Executive Summary
3,3-Dimethylacryloyl chloride is a critical electrophilic acylating agent used primarily to

introduce the dimethylacryloyl moiety (senecioyl group) into complex alkaloids, terpenes, and

pharmaceutical intermediates. Its structural integrity is defined by the conjugated enone

system, which imparts specific reactivity profiles distinguishable by spectroscopic analysis. This

guide provides the definitive spectroscopic signatures (NMR, IR, MS) required to validate

identity and purity during synthesis.

Safety & Handling Protocols
Hazard Class: Corrosive (Skin/Eye Damage), Lachrymator. Reactivity: Violently hydrolyzes in

water to release HCl and 3,3-dimethylacrylic acid.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.
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Quenching: Residual acid chloride must be quenched by slow addition to a stirred mixture of

saturated sodium bicarbonate and ice.

Solvent Compatibility: Compatible with CH₂Cl₂, CHCl₃, THF (anhydrous), and Toluene. Avoid

protic solvents (MeOH, EtOH, Water).

Synthesis & Purification Workflow
The standard preparation involves the chlorination of 3,3-dimethylacrylic acid using thionyl

chloride (

).

Experimental Protocol
Setup: Flame-dried round-bottom flask equipped with a reflux condenser and an inert gas

inlet (

).

Reaction: Charge flask with 3,3-dimethylacrylic acid (1.0 equiv). Add thionyl chloride (1.5

equiv) dropwise at 0°C.

Reflux: Heat the mixture to reflux (approx. 80°C) for 2–3 hours until gas evolution (

,

) ceases.

Purification:

Remove excess

via rotary evaporation.

Critical Step: Distill the residue under reduced pressure (vacuum distillation).

Boiling Point: 145–147°C (at 760 mmHg); ~55–60°C (at 15 mmHg).

Yield: Expect 85–95% as a clear to pale yellow liquid.
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Spectroscopic Data (The Core)
A. Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the carbonyl stretch. The conjugation with the alkene lowers

the frequency slightly compared to saturated acid chlorides, but it remains distinctively high.

Functional Group
Wavenumber (

)
Diagnostic Feature

C=O Stretch 1770 – 1785

Primary ID. Strong, sharp

band. (Higher than ester/acid,

lower than saturated R-COCl).

C=C Stretch 1625 – 1640
Medium intensity. Conjugated

alkene.

C-H Stretch 2920 – 2980
Weak/Medium. Methyl C-H

stretches.

C-Cl Stretch ~750 – 800
Weak. Fingerprint region

confirmation.

QC Note: The presence of a broad band at 2500–3300 cm⁻¹ indicates hydrolysis to the

carboxylic acid (impurity).

B. Nuclear Magnetic Resonance (NMR)
Data reported in

. The molecule exhibits distinct allylic coupling, often appearing as fine splitting rather than
clean singlets.
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¹H NMR (400 MHz,

)
Shift (

, ppm)
Multiplicity Integral Assignment

Structural
Context

6.05 – 6.15
Septet (or broad

s)
1H =CH-COCl

Vinylic proton.

Deshielded by

COCl.

2.18 – 2.22
Doublet (

Hz)
3H -CH₃ (trans)

Methyl trans to

carbonyl.

1.98 – 2.02
Doublet (

Hz)
3H -CH₃ (cis)

Methyl cis to

carbonyl.

Note: The two methyl groups are non-equivalent due to the restricted rotation of the C=C

double bond. The "trans" methyl (relative to the carbonyl) typically resonates slightly downfield.

¹³C NMR (100 MHz,

)
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Shift (

, ppm)
Assignment

166.5
C=O (Carbonyl). Distinctive for conjugated acid

chloride.

162.0
C=C (Quaternary,

-carbon).

118.5
C=C (Methine,

-carbon).

27.5 -CH₃ (Methyl A).

21.0 -CH₃ (Methyl B).

C. Mass Spectrometry (EI-MS)
Ionization Mode: Electron Impact (70 eV).

m/z Intensity
Fragment
Assignment

Mechanism

118 / 120 Weak [M]⁺

Molecular Ion. Shows

3:1 ratio characteristic

of Chlorine (

).

83 100% (Base) [M – Cl]⁺

Acylium Ion formation

(Resonance

stabilized).

55 High [C₄H₇]⁺
Loss of CO from m/z

83. Isobutenyl cation.

39 Medium [C₃H₃]⁺
Propargyl cation

(rearrangement).
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Quality Control & Logic Workflow
The following diagram illustrates the decision matrix for validating the synthesized compound

before use in downstream applications.

Crude Product
(Post-Distillation)

Step 1: FT-IR Analysis

Band @ ~1775 cm⁻¹ present?
No broad -OH band?

Step 2: 1H NMR (CDCl3)

Yes

FAIL: Hydrolyzed
(Contains Acid)

No (OH present)

Vinyl H @ 6.1 ppm?
Integral Ratio 1:3:3?

FAIL: Impure
(Re-distill)

No

PASS: Release for Synthesis

Yes

Click to download full resolution via product page

Figure 1: Analytical decision tree for validating 3,3-Dimethylacryloyl chloride purity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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